![molecular formula C18H21NO B2803122 N-Cyclopropyl-N-[3-(2-methylphenyl)cyclobutyl]but-2-ynamide CAS No. 2411244-32-9](/img/structure/B2803122.png)
N-Cyclopropyl-N-[3-(2-methylphenyl)cyclobutyl]but-2-ynamide
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Overview
Description
“N-Cyclopropyl-N-[3-(2-methylphenyl)cyclobutyl]but-2-ynamide” is a complex organic compound. It appears to contain a cyclopropyl group (a three-membered carbon ring), a cyclobutyl group (a four-membered carbon ring), and a 2-methylphenyl group (a phenyl group with a methyl substituent at the 2-position). The “but-2-ynamide” part suggests the presence of a four-carbon chain with a triple bond at the second carbon and an amide group at the end .
Molecular Structure Analysis
The molecular structure of this compound, as inferred from its name, is quite complex. It contains multiple cyclic structures (cyclopropyl and cyclobutyl) and a linear chain (but-2-ynamide) with a triple bond. The presence of these different structural features would likely result in a variety of chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For this compound, properties such as melting point, boiling point, solubility, and reactivity would likely be influenced by the presence of the cyclic structures and the triple bond .Scientific Research Applications
Cyclopropane and Cyclobutyl Derivatives in Synthetic Chemistry
- Oxyfunctionalization of CH₂-Group Activated by Adjacent Three-Membered Ring : Research highlights efficient methods for transforming cyclopropane derivatives through oxidation, avoiding unnecessary synthetic stages and enhancing atom economy. These processes are crucial for developing carbonylcyclopropanes, which have significant applications in synthetic organic chemistry (Sedenkova et al., 2018).
Neuroprotective Potential of Related Compounds
- Neuroprotective Effects of 3-N-Butylphthalide Derivatives : Studies on 3-N-Butylphthalide, a compound isolated from celery seeds, show significant neuroprotective effects, suggesting that structurally related cyclobutyl compounds may also possess therapeutic potential in neurological disorders (Abdoulaye & Guo, 2016).
Applications in Organic Light Emitting Diodes (OLEDs)
- Transition-Metal Phosphors with Cyclometalating Ligands : Research into cyclometalating ligands, including those involving cyclopropyl and cyclobutyl groups, has led to advances in the development of phosphorescent complexes used in OLEDs. These compounds are essential for tuning emission wavelengths across the visible spectrum, indicating potential applications of similar compounds in opto-electronic devices (Chi & Chou, 2010).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-cyclopropyl-N-[3-(2-methylphenyl)cyclobutyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO/c1-3-6-18(20)19(15-9-10-15)16-11-14(12-16)17-8-5-4-7-13(17)2/h4-5,7-8,14-16H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTSPCHQYSONIEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)N(C1CC1)C2CC(C2)C3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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